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For Researchers, Scientists, and Drug Development Professionals

Introduction

The ANQ9040 is a state-of-the-art automated electrophysiology system designed for high-
throughput screening of ion channel modulators. This technology enables rapid and reliable
data acquisition from a large number of cells simultaneously, significantly accelerating drug
discovery and safety pharmacology workflows. The system utilizes planar patch-clamp
technology, integrating automated cell handling, compound application, and data acquisition to
provide high-quality, reproducible results. This application note provides an overview of the
ANQ9040 system, detailed protocols for common experimental paradigms, and representative
data for key ion channel targets.

Key Features of the ANQ9040 System
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Feature Specification Benefit
Up to 384 recordings in Enables rapid screening of
Throughput o
parallel large compound libraries.
) o Ensures high-fidelity
) Gigaseal formation in >90% of ) )
Data Quality recordings of ion channel

wells

activity.

Compound Application

Integrated fluidics for precise

and rapid compound addition

Allows for accurate
determination of dose-

response relationships.

Voltage Control

Independent voltage clamp

control for each well

Facilitates the study of voltage-

gated ion channels.

Temperature Control

Integrated temperature control
(22°C to 37°C)

Enables experiments at

physiological temperatures.

Software

Intuitive software for protocol
design, data acquisition, and

analysis

Streamlines experimental
workflow and data

interpretation.

Experimental Workflow

The general experimental workflow on the ANQ9040 system is designed for efficiency and

automation. The process minimizes manual intervention, leading to highly reproducible results.
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Figure 1. Automated experimental workflow on the ANQ9040 system.
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Application: hERG Channel Safety Assay

Objective: To assess the inhibitory potential of a test compound on the human ether-a-go-go-
related gene (hERG) channel, a critical component of cardiac safety assessment.

Experimental Protocol

e Cell Preparation:
o HEK293 cells stably expressing the hERG channel are cultured to 70-90% confluency.
o Cells are harvested using a gentle, enzyme-free dissociation buffer to ensure high viability.

o The cell suspension is washed and resuspended in the appropriate external buffer at a
final concentration of 1 x 10”6 cells/mL.

o ANQ9040 System Preparation:
o Prime the system with the required internal and external buffers.
o Load the prepared cell suspension and compound plates into the instrument.
o Select the pre-configured hERG voltage-clamp protocol.

o Data Acquisition:

o The system automatically aspirates cells and establishes whole-cell patch-clamp
configuration.

o Abaseline recording of the hERG current is established using a depolarizing voltage step.

o The test compound is added at various concentrations, followed by a post-compound
recording of the hERG current.

o Data Analysis:

o The peak tail current of the hERG channel is measured before and after compound
addition.
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o The percentage of inhibition is calculated for each concentration.

o A dose-response curve is generated to determine the IC50 value of the test compound.

Representative Data

Compound IC50 (pM) Hill Slope n
Verapamil 05+0.1 1.2 128
Cisapride 0.02 £ 0.005 1.1 96
Terfenadine 0.05+0.01 13 112

Application: Voltage-Gated Sodium Channel
(Nav1.5) Screening

Objective: To identify novel blockers of the cardiac sodium channel Nav1.5 for the potential
treatment of arrhythmias.

Experimental Protocol

o Cell Preparation:
o CHO cells stably expressing the Navl.5 channel are used.

o Cells are harvested and prepared as described for the hERG assay, ensuring a final
concentration of 2 x 1076 cells/mL.

o ANQ9040 System Preparation:
o The system is primed with buffers optimized for Nav1.5 recordings.
o The cell suspension and compound plates are loaded.
o A voltage-clamp protocol designed to elicit Navl1.5 currents is selected.

o Data Acquisition:
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o Following automated whole-cell formation, a baseline Nav1.5 current is recorded in
response to a depolarizing voltage step from a hyperpolarized holding potential.

o Test compounds are applied, and the post-compound current is recorded.

o Data Analysis:
o The peak inward Nav1.5 current is measured.
o The percentage of block is determined for each compound concentration.

o IC50 values are calculated from the resulting dose-response curves.

Representative Data

Compound IC50 (uM) Hill Slope n

Lidocaine 150 + 25 1.0 256
Flecainide 12+3 11 192
Tetracaine 82 1.2 224

Signaling Pathway Visualization

The study of ion channels is often linked to broader signaling pathways. The diagram below
illustrates a generic G-protein coupled receptor (GPCR) pathway that can modulate ion
channel activity, a common mechanism investigated in drug discovery.
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Figure 2. GPCR signaling pathway modulating ion channel activity.
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Conclusion

The ANQ9040 automated electrophysiology system provides a robust and high-throughput
platform for the study of ion channels. Its ease of use, combined with high data quality, makes it
an invaluable tool for academic research, drug discovery, and safety pharmacology. The
protocols and data presented in this application note demonstrate the capabilities of the
ANQ9040 in addressing key questions in modern pharmacology.

 To cite this document: BenchChem. [Application Note: High-Throughput Electrophysiological
Screening with the ANQ9040 System]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166551 1#electrophysiological-data-acquisition-with-
ang9040]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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